Cas no 1335234-05-3 (anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid)

• Product Name: anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid
• CAS No: 1335234-05-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD19686538
• CID: 5188384
• Update Time: 2026-03-05

anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,5S,9R)-3-azabicyclo[3.3.1]nonane-9-carboxylic acid
• (1R,5S,9S)-3-azabicyclo[3.3.1]nonane-9-carboxylic acid
• anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid

• MDL： MFCD19686538
• Inchi： 1S/C9H15NO2/c11-9(12)8-6-2-1-3-7(8)5-10-4-6/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8?
• InChI Key： VLRYOFORWCUUGY-DHBOJHSNSA-N
• SMILES： OC(C1[C@@H]2CNC[C@H]1CCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3

Additional information on anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid

Anti-3-Azabicyclo[3.3.1]nonane-9-Carboxylic Acid (CAS No. 1335234-05-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid (CAS No. 1335234-05-3) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinctive azabicyclo[3.3.1]nonane core, exhibits a range of biological activities that make it a valuable candidate for drug development.

The structure of anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid is notable for its azabicyclic framework, which imparts unique chemical and physical properties. The azabicyclo[3.3.1]nonane core consists of a nine-membered ring with a nitrogen atom at the bridgehead position, providing a rigid and conformationally constrained structure. This structural rigidity is crucial for the compound's ability to interact selectively with biological targets, such as enzymes and receptors.

Recent studies have highlighted the importance of azabicyclic compounds in medicinal chemistry due to their ability to mimic the bioactive conformations of natural products and peptides. The anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid is no exception, as it has shown promising activity in various biological assays, including inhibition of specific enzymes and modulation of receptor function.

The synthesis of anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid has been the subject of extensive research, with several methods reported in the literature. One common approach involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the carboxylic acid moiety. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient and scalable synthesis route using palladium-catalyzed cyclization reactions, which significantly improved the yield and purity of the final product.

In terms of biological activity, anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid has demonstrated potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been shown to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies have indicated that this compound may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid has also been investigated in preclinical models. In vitro assays have revealed that it exhibits high selectivity and potency against specific targets, with minimal off-target effects. These properties are crucial for reducing potential side effects and improving therapeutic outcomes.

Furthermore, the pharmacokinetic properties of anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid have been studied to assess its suitability for drug development. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it can be effectively delivered to target tissues and maintain sufficient plasma concentrations for therapeutic effect.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, with preliminary results showing positive outcomes.

In conclusion, anti-3-azabicyclo[3.3.1]nonane-9-carboxylic acid (CAS No. 1335234-05-3) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating various diseases make it an exciting area of research for both academic and industrial scientists.